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The following table summarizes the key characteristics of the two Ionic Liquids (ILs) for CO2 capture, based

on general findings from the literature.

BMIM Dicyanamide (or

Feature BMIM TFSI (or [bomim][Tf2N
(or [omim][Tf2N]) [bmim][DCAY])
Anion Name Bis(trifluoromethylsulfonyl)imide [1] Dicyanamide [1]
Anion Impact Often leads to high CO: solubility due to strong Information not directly
Lewis basicity and interaction with CO2 [2] [3]. available in search results.
Viscosity Generally lower viscosity among common ILs (e.g., Information not directly
compared to [PFes]~-based ILs) [1]. available in search results.
Research Frequently studied and cited as an effective IL for Listed among common
Prevalence CO:z capture [2] [1] [4]. anions studied for COz2

solubility [1].

Standard Experimental Protocol for CO2 Solubility
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The following diagram illustrates the general workflow for experimentally determining COz solubility in
ionic liquids, as described in the literature. This methodology would be common to studies generating the

data you seek.
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Figure 1: General Workflow for Measuring COz Solubility in ILs.

Key Methodological Details:

e Apparatus: The core experiment typically uses a high-pressure equilibrium cell (or view cell) that
can withstand the required pressures and is equipped with temperature control, pressure sensors,
and a mixing mechanism [2] [5].

e Measurement Variables: Key parameters recorded are the precise temperature (T) and pressure
(P) of the system, and the amount of CO2 absorbed by a known mass of IL [2] [1].

e Data Representation: Solubility is often reported as the mole fraction of CO: in the liquid phase
or as the Henry's Law constant for the system [4].

Key Factors Influencing CO2 Solubility

When comparing ILs, it is crucial to consider these parameters, as they significantly impact performance:

e Pressure: Increased pressure significantly enhances COz2 solubility by compressing the gas and
driving more molecules into the IL [2].

o Temperature: Solubility generally decreases with increasing temperature for physical absorption.

¢ lonic Liquid Structure: The anion often has a more significant influence on gas solubility than the
cation. Anions with strong Lewis basicity (like [Tfz2N]~) interact more favorably with CO2z [3] [1].

¢ Viscosity: Higher viscosity can impede the diffusion and movement of CO2 within the liquid,
potentially slowing the absorption kinetics [2] [3].

I hope this structured guide provides a solid foundation for your comparison. Should you manage to locate
the specific dataset from the machine learning studies, you will be able to populate the tables with the precise

quantitative data required.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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